7-(4-Ethylpiperazin-1-yl)-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-ethylpiperazin-1-yl)-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H27N5O/c1-5-24-10-12-25(13-11-24)19-14-15(2)22-21-20(16(3)23-26(19)21)17-8-6-7-9-18(17)27-4/h6-9,14H,5,10-13H2,1-4H3
• InChI Key: WKRZNMGGKZBYIS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC(=NC3=C(C(=NN23)C)C4=CC=CC=C4OC)C
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

7-(4-Ethylpiperazin-1-yl)-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H27N5O and its molecular weight is 365.481. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

7-(4-Ethylpiperazin-1-yl)-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine derivatives have been explored for their potential applications in anticancer and anti-inflammatory therapies. A study synthesized a series of pyrazolopyrimidines derivatives and evaluated them for their cytotoxic activities against cancer cell lines such as HCT-116 and MCF-7. These compounds were also assessed for their 5-lipoxygenase inhibition activities, which are relevant in the context of anti-inflammatory effects. The structure-activity relationship (SAR) was discussed to understand the influence of different substituents on the biological activities of these compounds (Rahmouni et al., 2016).

Mechanistic Insights and Chemical Reactions

The chemical behavior and reaction mechanisms involving pyrazolo[1,5-a]pyrimidine derivatives have been a subject of study to understand their reactivity and potential for creating new compounds with diverse biological activities. One research explored the reaction of 6-ethoxycarbonyl-7-(2-dimethylaminovinyl)pyrazolo[1,5-a]pyrimidines with hydrazine hydrate, leading to the formation of 7-oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo[1,5-a]pyrimidines. This study provided insights into the intramolecular cyclization mechanisms and established the structures of the resulting compounds through NMR spectroscopy and X-ray diffraction analysis (Chimichi et al., 1996).

Antitubercular Activity

Recent studies have also explored the antitubercular potential of pyrazolo[1,5-a]pyrimidine derivatives. Novel homopiperazine-pyrimidine-pyrazole hybrids were synthesized and evaluated for their antitubercular activity against Mycobacterium tuberculosis strains. These compounds showed potent activity, highlighting the potential of pyrazolo[1,5-a]pyrimidine derivatives in the development of new antitubercular agents (Vavaiya et al., 2022).

Binding Studies and Receptor Antagonism

Another aspect of research on pyrazolo[1,5-a]pyrimidine derivatives includes their use in binding studies to understand receptor-ligand interactions. Derivatives of pyrazolo[1,5-a]pyrimidines have been identified as selective alpha 1-adrenoceptor subtype-selective antagonists through functional in vitro screening. This research has implications for the development of drugs targeting the human lower urinary tract, offering insights into the structural features necessary for receptor affinity and selectivity (Elworthy et al., 1997).